Cas no 338404-30-1 (4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine)

• Product Name: 4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine
• CAS No: 338404-30-1
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 4647050
• Update Time: 2025-11-01

4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine

• Inchi： 1S/C19H21N3O/c1-23-13-7-12-20-19-17-11-6-5-10-16(17)18(21-22-19)14-15-8-3-2-4-9-15/h2-6,8-11H,7,12-14H2,1H3,(H,20,22)
• InChI Key： DRSAPWBKSVMDKU-UHFFFAOYSA-N
• SMILES： C1(NCCCOC)C2=C(C=CC=C2)C(CC2=CC=CC=C2)=NN=1

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 543.0±50.0 °C at 760 mmHg
• Flash Point: 211.2±21.3 °C

4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine

Introduction to 4-Benzyl-N-(3-methoxypropyl)phthalazin-1-amine (CAS No. 338404-30-1)

4-Benzyl-N-(3-methoxypropyl)phthalazin-1-amine, with the CAS number 338404-30-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of phthalazines, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties.

The chemical structure of 4-Benzyl-N-(3-methoxypropyl)phthalazin-1-amine is characterized by a phthalazine core substituted with a benzyl group at the 4-position and an N-(3-methoxypropyl) amine group at the 1-position. This unique structural arrangement contributes to its pharmacological profile and has been the subject of extensive research to understand its mechanisms of action and potential therapeutic applications.

Recent studies have highlighted the potential of 4-Benzyl-N-(3-methoxypropyl)phthalazin-1-amine in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel therapeutic agent for inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the neuroprotective properties of 4-Benzyl-N-(3-methoxypropyl)phthalazin-1-amine. The results showed that this compound significantly reduced neuronal cell death and oxidative stress in a model of Parkinson's disease. The mechanism of action was attributed to its ability to modulate intracellular signaling pathways involved in neuroprotection, such as the PI3K/Akt pathway.

The antitumor properties of 4-Benzyl-N-(3-methoxypropyl)phthalazin-1-amine have also been explored. A study published in the Cancer Letters reported that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The researchers found that the compound induced apoptosis through the activation of caspase-dependent pathways and inhibited cell proliferation by targeting key signaling molecules such as Akt and ERK.

The pharmacokinetic properties of 4-Benzyl-N-(3-methoxypropyl)phthalazin-1-amine have been evaluated in preclinical studies to assess its suitability for further development as a therapeutic agent. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for drug development. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 4-Benzyl-N-(3-methoxypropyl)phthalazin-1-amine (CAS No. 338404-30-1) is a versatile compound with a wide range of potential therapeutic applications. Its anti-inflammatory, neuroprotective, and antitumor properties make it an attractive candidate for further research and development in pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its use in treating various diseases.